Cas no 3952-66-7 (Methyl 2-oxobutanoate)

Methyl 2-oxobutanoate structure
Methyl 2-oxobutanoate structure
Product Name:Methyl 2-oxobutanoate
CAS No:3952-66-7
MF:C5H8O3
MW:116.115221977234
MDL:MFCD03093092
CID:296797
PubChem ID:545127
Update Time:2025-04-19

Methyl 2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxobutanoate
    • 2-OxobutanoicAcidMethylEster
    • Methyl 2-Oxobutyrate
    • 2-Oxobutanoic Acid M
    • Butanoic acid, 2-oxo-,methyl ester
    • 2-ketobutyric acid methyl ester
    • 2-Oxobutyric acid methyl ester
    • Butyric acid,2-oxo-,methyl ester
    • METHYL 2-KETOBUTYRATE
    • Butanoic acid, 2-oxo-, methyl ester
    • 2-oxoButanoic acid methyl ester
    • XPIWVCAMONZQCP-UHFFFAOYSA-N
    • Butyric acid, 2-oxo-, methyl ester
    • methyl oxo-butanoate
    • Methyl2-Oxobutanoate
    • Methyl-2-ketobutyrate
    • methyl 2-oxo-butyrate
    • Methyl 2-oxobutanoate #
    • Methyl .alpha.-oxobutyrate
    • 2-oxo-butyric acid methyl ester
    • MFCD03093092
    • FT-0628458
    • 3952-66-7
    • 2-Ketobutyric acid, methyl ester
    • SCHEMBL120572
    • F16310
    • A847163
    • AS-47831
    • Methyl ester of 2-oxobutanoic acid
    • AKOS006227654
    • Methyl 2-oxobutanoate, 95%
    • DTXSID50337853
    • M2369
    • SY005236
    • EN300-109087
    • Methyl 2-ketobutyrate; Methyl 2-oxobutanoate; Methyl 2-oxobutyrate; Methyl alpha-Oxobutyrate; 2-Oxobutyric Acid Methyl Ester; 2-Oxobutanoic Acid Methyl Ester
    • DB-069829
    • MDL： MFCD03093092
    • Inchi： 1S/C5H8O3/c1-3-4(6)5(7)8-2/h3H2,1-2H3
    • InChI Key： XPIWVCAMONZQCP-UHFFFAOYSA-N
    • SMILES： O(C)C(C(CC)=O)=O

Computed Properties

  • Exact Mass: 116.04700
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 155°C(lit.)
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • Refractive Index: 1.4099 (589.3 nm 30 ºC)
  • Solubility: Dissolution (73 g/l) (25 º C),
  • PSA: 43.37000
  • LogP: 0.13850

Methyl 2-oxobutanoate Security Information

Methyl 2-oxobutanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 2-oxobutanoate Pricemore >>

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